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Compound of Interest

Compound Name:
2,4-Dichloropyridine-3-

sulfonamide

Cat. No.: B13295245

Get Quote

CAS: 1773488-10-0 | Molecular Formula: C5H4Cl2N2O2S | MW: 227.07 g/mol [1][2]

Executive Summary & Scaffold Utility
2,4-Dichloropyridine-3-sulfonamide is a high-value heterocyclic building block characterized

by a "triad of reactivity." It possesses two electrophilic sites (C2 and C4 chlorines) activated by

the pyridine nitrogen and the electron-withdrawing sulfonamide group at C3.[1]

Why this scaffold matters:

Regioselective Functionalization: The C4 position is electronically and sterically differentiated

from C2, allowing for sequential nucleophilic aromatic substitutions (SNAr).

Medicinal Relevance: It serves as a core pharmacophore for loop diuretics (analogous to

Torsemide intermediates) and kinase inhibitors (targeting PI3K/mTOR pathways), where the

sulfonamide acts as a critical hydrogen-bond donor/acceptor in the ATP-binding pocket.

Agrochemical Utility: The halogenated pyridine-sulfonamide motif is prevalent in acetolactate

synthase (ALS) inhibitor herbicides.[1]
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Synthetic Pathways: Construction of the Core
While commercially available, in-house preparation is often required for scale-up or isotopic

labeling.[1][2] Two primary routes exist: the Directed Ortho-Lithiation (DoM) route (preferred for

discovery) and the Sandmeyer route (preferred for process chemistry).

Route A: Directed Ortho-Lithiation (DoM)
Best for: Small-scale, high-purity synthesis.[1][2]

The C3 position of 2,4-dichloropyridine is an ideal "cleft" for lithiation due to the inductive

acidification by the two flanking chlorine atoms.

Lithiation: 2,4-Dichloropyridine is treated with LDA at -78°C. The lithium species is stabilized

by coordination with the C2 and C4 chlorines.[1][2]

Sulfinylation: Quench with SO₂ gas to form the lithium sulfinate.

Oxidation/Amidation: Treatment with NCS (N-chlorosuccinimide) or SO₂Cl₂ converts the

sulfinate to the sulfonyl chloride, followed by immediate reaction with aqueous ammonia.

Route B: The Sandmeyer Sequence
Best for: Multi-kilogram scale, cost-efficiency.[1]

Starting Material: 3-Amino-2,4-dichloropyridine.[1][2]

Diazotization: Reaction with NaNO₂/HCl generates the diazonium salt.[3]

Chlorosulfonylation: The diazonium species is decomposed in the presence of SO₂ and

CuCl₂ (Meerwein reaction conditions) to yield 2,4-dichloropyridine-3-sulfonyl chloride.[1][2]

Amidation: Reacting with NH₃/NH₄OH yields the sulfonamide.
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Figure 1: Comparison of the Lithiation (DoM) and Sandmeyer synthetic routes.

Reactivity Profile & Regioselectivity
The critical challenge in working with this scaffold is controlling the site of Nucleophilic Aromatic

Substitution (SNAr).

The Regioselectivity Hierarchy
C4 Position (Primary Reactive Site):

Electronic: Para-like relationship to the pyridine nitrogen makes it highly activated.

Steric: Less hindered than C2. The C3-sulfonamide group exerts steric pressure on both

sides, but the C2 position is "sandwiched" between the ring nitrogen and the sulfonamide,

making C4 significantly more accessible.

C2 Position (Secondary Reactive Site):

Electronic: Highly activated (ortho to N, ortho to SO₂NH₂).

Steric: Blocked. Substitution at C2 usually requires smaller nucleophiles or higher

temperatures after C4 has been substituted (if using excess nucleophile).

Causality in Experimental Design[2]
To target C4: Use stoichiometric equivalents (1.0–1.1 eq) of the nucleophile at low

temperatures (0°C to RT).[4] The kinetic product is almost exclusively the C4-substituted

congener.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13295245/docs?utm_src=pdf-body-img#technical-master-file-2-4-dichloropyridine-3-sulfonamide
https://www.rsc.org/suppdata/c7/qo/c7qo00731k/c7qo00731k1.pdf
https://patents.google.com/patent/EP1048654B1/en
https://www.bldpharm.com/products/33263-43-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13295245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To target C2: This is difficult directly. A common strategy is to first block C4 (e.g., with a

removable group or if the final drug target requires C4 substitution first) or use specific

solvent effects (non-polar solvents can sometimes favor C2 via coordination mechanisms,

though rare in this specific scaffold).

Experimental Protocols
Protocol A: Synthesis of 2,4-Dichloropyridine-3-
sulfonamide (Sandmeyer Approach)
Adapted from standard chloropyridine sulfonyl chloride preparations (e.g., US Patents for

Torsemide intermediates).[1][2]

Reagents:

3-Amino-2,4-dichloropyridine (10.0 g, 61.3 mmol)[1][2]

Conc. HCl (30 mL)

Sodium Nitrite (4.65 g, 67.4 mmol)

Glacial Acetic Acid (50 mL)

Sulfur Dioxide (gas) or saturated SO₂/AcOH solution

CuCl₂ (2.0 g)

Step-by-Step Methodology:

Diazotization: Suspend the amine in Conc. HCl and Acetic Acid.[4] Cool to -5°C. Add NaNO₂

(dissolved in min. water) dropwise, maintaining temp < 0°C. Stir for 45 mins to ensure

complete formation of the diazonium salt.

Chlorosulfonylation: In a separate vessel, saturate glacial acetic acid with SO₂ gas at 0°C.

Add CuCl₂.

Decomposition: Slowly pour the cold diazonium solution into the SO₂/CuCl₂ mixture. Caution:

Vigorous evolution of N₂ gas. Allow to warm to room temperature and stir for 2 hours.
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Quench: Pour the reaction mixture into ice water (200 mL). The sulfonyl chloride may

precipitate as an oil or solid. Extract with DCM (3 x 50 mL).

Amidation: Cool the DCM layer to 0°C. Slowly bubble NH₃ gas or add NH₄OH (28%, 20 mL)

with vigorous stirring.

Isolation: Separate phases. Acidify the aqueous phase slightly (pH 5) to precipitate any

sulfonamide dissolved as the salt, or simply evaporate the organic layer. Recrystallize from

Ethanol/Water.[5]

Protocol B: C4-Selective SNAr Displacement
Targeting the synthesis of a 4-amino-2-chloro-3-sulfonamide derivative.

Reagents:

2,4-Dichloropyridine-3-sulfonamide (1.0 eq)[1][2][6]

Amine Nucleophile (e.g., Benzylamine) (1.1 eq)

Base: Triethylamine (2.0 eq) or K₂CO₃ (2.0 eq)

Solvent: Acetonitrile (MeCN) or THF.

Methodology:

Dissolve the sulfonamide in MeCN (0.2 M concentration).

Add the base.[7]

Cool to 0°C. Cooling is critical to maximize regioselectivity.

Add the amine nucleophile dropwise.

Monitor by LCMS. Conversion to the C4-substituted product usually occurs within 1-2 hours

at 0°C–RT.[1][2]

Note: If C2 substitution is observed (rare), lower temperature to -20°C.
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Workup: Evaporate solvent, redissolve in EtOAc, wash with 1N HCl (to remove unreacted

amine), then Brine. Dry over MgSO₄.[4]

Data & Physical Properties[1][2][5][8][9][10]
Property Value Notes

Appearance Off-white to pale yellow solid

Melting Point 178–182 °C Depends on purity/polymorph

pKa (Sulfonamide) ~9.5 Acidic proton on -SO₂NH₂

Solubility DMSO, DMF, MeOH (Hot)
Poor solubility in

water/hexanes

Storage 2–8°C, Inert Atmosphere
Hygroscopic; protect from

moisture

Visualization: Reaction Workflow
2,4-Dichloropyridine-

3-sulfonamide
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Figure 2: Regioselectivity decision tree for nucleophilic attack on the scaffold.

Safety & Handling
Sensitization: Sulfonamides are known sensitizers. Handle with gloves and avoid inhalation.

Corrosivity: The sulfonyl chloride intermediate (if synthesizing in-house) is corrosive and

lachrymatory.[1]

Pressure: Diazotization reactions generate nitrogen gas. Ensure reaction vessels are vented

properly to prevent over-pressurization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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